5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde

• IUPAC Name: 5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde
• InChI: InChI=1S/C7H5N3O/c11-4-5-3-10-7-6(5)8-1-2-9-7/h1-4H,(H,9,10)
• InChI Key: FZSSHQHTQKYNQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=CN2)C=O
• Molecular Formula: C7H5N3O
• DSSTOX Substance ID: DTXSID80194133
• Molecular Weight: 147.13 g/mol
• CAS No.: 4121-22-6

Description

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde: is a nitrogen-containing heterocyclic compound that features both pyrrole and pyrazine rings. This compound is known for its significant biological activities and is used in various scientific research fields, including medicinal chemistry and drug discovery .

Scientific Research Applications

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and protein interactions due to its ability to form stable complexes with biological macromolecules.

Medicine: It has shown potential as a kinase inhibitor, making it a candidate for the development of anticancer drugs.

Industry: The compound is used in the development of new materials with specific electronic and optical properties.

Safety and Hazards

The safety information for 5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde includes the GHS07 pictogram, with the signal word "Warning". The hazard statements are H315, H319, H335, and the precautionary statements are P261, P280.

Mechanism of Action

Target of Action

The primary target of 5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde is kinases . Kinases are enzymes that catalyze the transfer of phosphate groups from high-energy donor molecules to specific target molecules in a process called phosphorylation. This process is a key regulator of many cellular functions, including cell signaling, metabolism, and division .

Mode of Action

By inhibiting kinases, this compound could potentially disrupt the phosphorylation process, leading to alterations in cell signaling pathways .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to its kinase inhibitory activity . By inhibiting kinases, this compound could affect various signaling pathways that regulate cellular functions.

Result of Action

The molecular and cellular effects of this compound’s action are likely related to its kinase inhibitory activity . By inhibiting kinases, this compound could potentially disrupt cell signaling pathways, leading to alterations in various cellular functions .

Biochemical Analysis

Biochemical Properties

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde plays a crucial role in several biochemical reactions. It has been shown to interact with a variety of enzymes, proteins, and other biomolecules. For instance, it exhibits kinase inhibitory activity, which suggests its potential role in modulating signaling pathways that are critical for cell growth and differentiation . The compound’s interactions with enzymes such as kinases can lead to the inhibition of phosphorylation processes, thereby affecting downstream signaling events.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can inhibit kinase activity, which in turn affects cell proliferation and survival . Additionally, it has been observed to alter gene expression patterns, leading to changes in cellular behavior and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of enzymes, particularly kinases, and inhibits their activity . This inhibition can prevent the phosphorylation of target proteins, thereby disrupting signaling cascades that are essential for various cellular processes. Furthermore, the compound may also influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but may degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular function, including sustained inhibition of kinase activity and altered gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects such as inhibition of tumor growth or modulation of immune responses . At higher doses, toxic or adverse effects may be observed, including cytotoxicity and disruption of normal cellular functions. Threshold effects have been identified, indicating specific dosage ranges where the compound’s effects are most pronounced.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body . The compound’s effects on metabolic flux and metabolite levels have been studied, revealing its potential to alter the balance of key metabolites and influence overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes and its accumulation in specific cellular compartments . These interactions can affect the compound’s localization and its ability to exert its biological effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within the cell can influence its interactions with biomolecules and its overall biological activity.

Preparation Methods

The synthesis of 5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction between pyrazine-2,3-dicarbonitrile and substituted hydrazines . This reaction typically requires specific conditions such as controlled temperature and the presence of a catalyst to ensure the desired product is obtained. Industrial production methods may involve similar synthetic routes but on a larger scale, often utilizing continuous flow reactors to enhance efficiency and yield .

Chemical Reactions Analysis

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the aldehyde group, using reagents like Grignard reagents or organolithium compounds to form various substituted derivatives.

Comparison with Similar Compounds

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde can be compared with other pyrrolopyrazine derivatives, such as:

5H-Pyrrolo[1,2-a]pyrazine: Known for its antibacterial and antifungal activities.

6H-Pyrrolo[3,4-b]pyrazine: Exhibits antiviral and antioxidant properties.

The uniqueness of this compound lies in its potent kinase inhibitory activity, which is not as pronounced in the other derivatives .

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde (1.33 g, 3.73 mmol) and 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (995 mg, 4.48 mmol) in 1,2-DME (20 mL) were added Pd(Ph3P)4 (0.22 g, 0.19 mmol) and 2.0 M aqueous K2CO3 (5.6 ml, 11.2 mmol). The reaction mixture was degassed by bubbling N2 for 15 min then heated at 100° C. overnight. The resultant maroon reaction mixture was cooled and diluted with H2O then extracted with EtOAc (2×). The combined organics were dried over MgSO4 and concentrated. The crude residue was purified by SiO2 chromatography (30% to 80% EtOAc/hexanes) to afford 1.12 g (81%) of 2-(1-ethyl-1H-pyrazol-4-yl)-5-(2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde as a light orange-brown solid.